Cas no 846023-61-8 (Piperazine, 1-[(4-bromo-2-furanyl)methyl]-4-methyl-)

• Product Name: Piperazine, 1-[(4-bromo-2-furanyl)methyl]-4-methyl-
• CAS No: 846023-61-8
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 666693
• PubChem ID: 16099180
• Update Time: 2025-04-19

Piperazine, 1-[(4-bromo-2-furanyl)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-bromo-2-furanyl)methyl]-4-methyl-
• 1-[(4-bromofuran-2-yl)methyl]-4-methylpiperazine
• 1-((4-bromofuran-2-yl)methyl)-4-methylpiperazine
• YBLODWQYHLSYAD-UHFFFAOYSA-N
• 846023-61-8
• 1-[(4-bromo-2-furyl)methyl]-4-methylpiperazine
• SCHEMBL2937177
• DTXSID30582703

• Inchi： 1S/C10H15BrN2O/c1-12-2-4-13(5-3-12)7-10-6-9(11)8-14-10/h6,8H,2-5,7H2,1H3
• InChI Key： YBLODWQYHLSYAD-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 19.6Ų